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Compound of Interest

Compound Name: Titanium iodide

Cat. No.: B1174153

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and
storage of anhydrous titanium iodide (Tils). Strict adherence to these protocols is essential to
ensure personnel safety and maintain the integrity of the material.

Material Properties and Hazards

Anhydrous titanium iodide is a dark brown to black crystalline solid that is highly reactive,
particularly with moisture.[1] It is a corrosive material that can cause severe skin burns and eye
damage.[2][3][4][5] Inhalation of dust may cause respiratory irritation.[2][3]

Table 1: Physical and Chemical Properties of Anhydrous Titanium lodide
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Property Value Reference
Molecular Formula Tila [6]
Molecular Weight 555.48 g/mol [61[7]
Dark brown to black crystalline
Appearance ] [1][6]
solid
Melting Point 150 °C (302 °F; 423 K) [6][7]
Boiling Point 377 °C (711 °F; 650 K) [6][7]
Density 4.3 g/lcm3 [7]
Soluble in dichloromethane,
Solubility chloroform, carbon disulfide. [21151[7]
Reacts with water.
Table 2: Hazard Information for Anhydrous Titanium lodide
Hazard Description Reference

Health Hazards

Causes severe skin burns and
eye damage. May cause
respiratory irritation. Ingestion
can cause severe swelling and

damage to tissues.

[21(3][4][5]

Reactivity Hazards

Reacts violently with water and
moisture in the air to liberate

hydrogen iodide.

[2]7]

Fire Hazards

Not flammable, but contact
with water or open flame can
produce irritating fumes of

iodine and hydrogen iodide.

[2]

Environmental Hazards

Do not let this chemical enter

the environment.

[4]
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling anhydrous

titanium iodide.

Table 3: Required Personal Protective Equipment (PPE)

PPE Category

Specification

Reference

Hand Protection

Neoprene or nitrile rubber

gloves.

[2]

Eye Protection

Chemical goggles or a face
shield. Contact lenses should

not be worn.

[2]

Skin and Body Protection

Wear suitable protective

clothing, such as a lab coat.

For larger quantities, chemical-

resistant coveralls are

recommended.

[2]

Respiratory Protection

A NIOSH-certified combination
organic vapor/acid gas (yellow
cartridge) respirator should be
used when handling the
powder outside of a glovebox

or fume hood.

[2]

Storage Procedures

Proper storage of anhydrous titanium iodide is crucial to prevent degradation and ensure

safety.

General Storage Conditions:

» Store in a tightly closed container.[2][4]

» The storage area must be a dry, cool, and well-ventilated place.[2][4]
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Store away from heat, open flames, and sparks.[2]

Protect from direct sunlight.[4]

Store in a corrosives area.[4]

Store locked up.[2][4]

Inert Atmosphere Storage:

o For long-term storage and to maintain high purity, anhydrous titanium iodide should be
stored under an inert atmosphere, such as argon or nitrogen.[1][4] This prevents reaction
with air and moisture.[2]

Handling Procedures

All handling of anhydrous titanium iodide should be performed in a controlled environment by
trained personnel.

Environment:

e Glovebox: The preferred method for handling anhydrous titanium iodide is within a
glovebox with an inert atmosphere (e.g., argon or nitrogen). This minimizes exposure to air
and moisture.

e Fume Hood: If a glovebox is not available, handling must be conducted in a well-ventilated
fume hood.[2]

Dispensing and Transferring:

e Avoid creating dust when handling the solid.[2]
o Use non-sparking tools for transferring the powder.

« If transferring between containers, do so under a blanket of inert gas to minimize exposure to
the atmosphere.

Experimental Protocols
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Protocol for Transferring Anhydrous Titanium lodide in a
Glovebox

e Preparation:
o Ensure the glovebox atmosphere is dry and inert (typically <1 ppm Oz and Hz20).

o Bring all necessary equipment (spatulas, weighing paper, new container) into the glovebox
antechamber and evacuate/refill with inert gas for at least three cycles.

e Transfer:
o Inside the glovebox, carefully open the container of anhydrous titanium iodide.

o Using a clean, dry spatula, dispense the desired amount of the solid onto weighing paper
or directly into the new container.

o Avoid any spills. If a spill occurs, clean it up immediately with a dry cloth or paper towel.
e Sealing:
o Securely seal the new container and the original container.

o Itis good practice to wrap the container threads with paraffin film as an extra precaution
against moisture ingress.

¢ Removal from Glovebox:
o Move the sealed containers to the antechamber.

o Evacuate and refill the antechamber before removing the containers.

Protocol for Handling Anhydrous Titanium lodide in a
Fume Hood

e Preparation:

o Ensure the fume hood is functioning correctly and the sash is at the appropriate height.
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o Have a supply of inert gas (argon or nitrogen) with a Schlenk line or similar apparatus
ready.

o Have all necessary PPE donned.

e Inert Gas Purge:

o Before opening the container, purge it and the surrounding area with a gentle stream of
inert gas to displace the air.

e Transfer:
o Briefly remove the container lid and quickly dispense the required amount of solid.

o Maintain a positive pressure of inert gas over the solid during the transfer to minimize
contact with air.

e Sealing:
o Immediately and securely reseal the container.
o Wrap the lid with paraffin film.
Emergency Procedures

Spills:

e Evacuate: Evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Wearing full PPE, sweep or shovel the spilled material into a dry, appropriate
container for disposal.[2] Avoid generating dust.

e Cleanup: Do not use water for cleanup.

Fire:
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e Use only dry media to extinguish flames, such as carbon dioxide or dry chemical
extinguishers.[2]

» Do not use water, as it will react violently with titanium iodide.[2]

» Fire may produce irritating fumes of iodine and hydrogen iodide.[2]

First Aid:

» Skin Contact: Immediately take off all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Seek immediate medical attention.[2][4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a doctor.[2][4]

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult, give oxygen. Seek immediate medical attention.[2][4]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Get medical advice/attention.[2][4]

Diagrams

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.gelest.com/wp-content/uploads/product_msds/INTI071-msds.pdf
https://www.benchchem.com/product/b1174153?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/INTI071-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/INTI071-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/INTI071-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA35724&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/INTI071-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA35724&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/INTI071-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA35724&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/INTI071-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA35724&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation Handling Storage
Preparation Don Appropriate PPE S(e(;elgbsggfgr:gpﬁg\grgr;ron;m mmg Handling Dispense and Transfer Seal Containers —I>| Storage v ﬁtore e, co{l’r‘\‘e?trxlrea
Emergency

First Aid

Emergency Procedures

Click to download full resolution via product page

Caption: Workflow for Handling Anhydrous Titanium lodide.
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Start: Storing Anhydrous Tila

Is the container tightly sealed?

Seal container tightly.
Wrap with paraffin film.

Is long-term storage or
high purity required?

Yes No
Store under an inert Store in a general corrosive
atmosphere (Ar or N2). storage area.

Place in a cool, dry, dark,
and well-ventilated location
away from incompatible materials.

Click to download full resolution via product page

Caption: Decision Tree for Anhydrous Titanium lodide Storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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